95-05-6

Monosulfiram

In Stock

• CAS RN:
• 95-05-6

• Formula:
• C10H20N2S3

• InChI:
• InChI=1S/C10H20N2S3/c1-5-11(6-2)9(13)15-10(14)12(7-3)8-4/h5-8H2,1-4H3

• InChIKey:
• CTPKSRZFJSJGML-UHFFFAOYSA-N

• This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Sulfiram or monosulfiram, is Sulfiram is similar in structure to disulfiram, but has one less sulfur atom in its central chain. It is a much weaker inhibitor of aldehyde dehydrogenase than disulfiram and is used in the topical treatment of scabies. It is usually sold as a solution or medicated soap, sometimes in combination with benzyl benzoate. Sulfiram is now rarely used, but, as of 2015, is still available in Brazil, India, and South Africa (as monotherapy).
  

3,4-Dimethoxyphenylethylamino-3-aminopyridine

• CAS RN:
• 495-05-6

• Formula:
• C15H19N3O2

• InChI:
• InChI=1S/C15H19N3O2/c1-19-14-4-3-11(9-15(14)20-2)5-8-18-13-6-7-17-10-12(13)16/h3-4,6-7,9-10H,5,8,16H2,1-2H3,(H,17,18)

• InChIKey:
• ANCFJXIIXVJDGG-UHFFFAOYSA-N

• 3,4-Dimethoxyphenylethylamino-3-aminopyridine, also known as 3,4-Dimethoxyphenylethylamino-3-aminopyridine, is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.

Tricyclo[2.2.1.02,6]heptan-3-one

In Stock

• CAS RN:
• 695-05-6

• Formula:
• C7H8O

• InChI:
• InChI=1S/C7H8O/c8-7-3-1-4-5(2-3)6(4)7/h3-6H,1-2H2

• InChIKey:
• ITDQUAQMICQLER-UHFFFAOYSA-N

• Tricyclo[2.2.1.02,6]heptan-3-one is a useful research compound. Its molecular formula is C7H8O and its molecular weight is 108.14 g/mol. The purity is usually 95%.

1-Piperidin-3-Yl-Ethanone Hydrochloride

In Stock

• CAS RN:
• 89895-05-6

• Formula:
• C7H14ClNO

• InChI:
• InChI=1S/C7H13NO.ClH/c1-6(9)7-3-2-4-8-5-7;/h7-8H,2-5H2,1H3;1H

• InChIKey:
• HOUKURXHHTZTMT-UHFFFAOYSA-N

• 1-Piperidin-3-Yl-Ethanone Hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.64 g/mol. The purity is usually 95%.

Ethyl 6-nitrohexanoate

Usually In Stock

• CAS RN:
• 13395-05-6

• Formula:
• C8H15NO4

• InChI:
• InChI=1S/C8H15NO4/c1-2-13-8(10)6-4-3-5-7-9(11)12/h2-7H2,1H3

• InChIKey:
• VINNAPUUICJLOW-UHFFFAOYSA-N

• Ethyl 6-nitrohexanoate is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.21 g/mol. The purity is usually 95%.

N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-05-6

• Formula:
• C24H23N5O3S2

• InChI:
• InChI=1S/C24H23N5O3S2/c1-15-6-8-18(9-7-15)29-13-17(12-20(29)30)22(32)25-23-26-27-24(34-23)33-14-21(31)28-11-10-16-4-2-3-5-19(16)28/h2-9,17H,10-14H2,1H3,(H,25,26,32)

• InChIKey:
• VWQLRLYXHBPLJX-UHFFFAOYSA-N

• N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C24H23N5O3S2 and its molecular weight is 493.6. The purity is usually 95%.

Methyl 4-(2-((3-(2-(4-methylbenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 872995-05-6

• Formula:
• C25H24N6O4S

• InChI:
• InChI=1S/C25H24N6O4S/c1-16-3-5-17(6-4-16)24(33)26-14-13-21-29-28-20-11-12-23(30-31(20)21)36-15-22(32)27-19-9-7-18(8-10-19)25(34)35-2/h3-12H,13-15H2,1-2H3,(H,26,33)(H,27,32)

• InChIKey:
• IAOCWKRWSBOAAL-UHFFFAOYSA-N

• Methyl 4-(2-((3-(2-(4-methylbenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C25H24N6O4S and its molecular weight is 504.57. The purity is usually 95%.

4-Methyl-3-oxoisoxazole-2(3H)-carboxamide

• CAS RN:
• 110795-05-6

• Formula:
• C5H6N2O3

• InChI:
• InChI=1S/C5H6N2O3/c1-3-2-10-7(4(3)8)5(6)9/h2H,1H3,(H2,6,9)

• InChIKey:
• HEYLAJMZOXTRCX-UHFFFAOYSA-N

• 4-Methyl-3-oxoisoxazole-2(3H)-carboxamide, also known as 4-Methyl-3-oxoisoxazole-2(3H)-carboxamide, is a useful research compound. Its molecular formula is C5H6N2O3 and its molecular weight is 142.114. The purity is usually 95%.

4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6,7-dimethyl-2H-chromen-2-one

In Stock

• CAS RN:
• 877795-05-6

• Formula:
• C24H26N2O4

• InChI:
• InChI=1S/C24H26N2O4/c1-16-9-20-19(12-24(27)30-22(20)10-17(16)2)14-26-7-5-25(6-8-26)13-18-3-4-21-23(11-18)29-15-28-21/h3-4,9-12H,5-8,13-15H2,1-2H3

• InChIKey:
• RGTYKKFCNWJASV-UHFFFAOYSA-N

• 4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6,7-dimethyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C24H26N2O4 and its molecular weight is 406.482. The purity is usually 95%.

4-(1-Methylimidazolidin-2-yl)pyridine

Usually In Stock

• CAS RN:
• 102495-05-6

• Formula:
• C9H13N3

• InChI:
• InChI=1S/C9H13N3/c1-12-7-6-11-9(12)8-2-4-10-5-3-8/h2-5,9,11H,6-7H2,1H3

• InChIKey:
• ZWFQFTGOGRUNMR-UHFFFAOYSA-N

• 4-(1-Methylimidazolidin-2-yl)pyridine is a useful research compound. Its molecular formula is C9H13N3 and its molecular weight is 163.224. The purity is usually 95%.

H-Arg-Phe-Ala-Arg-Lys-Gly-Ser-Leu-Arg-Gln-Lys-Asn-Val-OH

In Stock

• CAS RN:
• 136795-05-6

• Formula:
• C67H118N26O17

• InChI:
• InChI=1S/C67H118N26O17/c1-35(2)30-45(61(106)88-43(22-15-29-81-67(77)78)57(102)89-44(23-24-49(71)95)59(104)87-41(20-10-12-26-69)58(103)92-47(32-50(72)96)62(107)93-52(36(3)4)64(109)110)91-63(108)48(34-94)84-51(97)33-82-55(100)40(19-9-11-25-68)86-56(101)42(21-14-28-80-66(75)76)85-53(98)37(5)83-60(105)46(31-38-16-7-6-8-17-38)90-54(99)39(70)18-13-27-79-65(73)74/h6-8,16-17,35-37,39-48,52,94H,9-15,18-34,68-70H2,1-5H3,(H2,71,95)(H2,72,96)(H,82,100)(H,83,105)(H,84,97)(H,85,98)(H,86,101)(H,87,104)(H,88,106)(H,89,102)(H,90,99)(H,91,108)(H,92,103)(H,93,107)(H,109,110)(H4,73,74,79)(H4,75,76,80)(H4,77,78,81)/t37-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,52-/m0/s1

• InChIKey:
• JLTBKSGYPRXXGI-WMJPZMSUSA-N

• H-Arg-Phe-Ala-Arg-Lys-Gly-Ser-Leu-Arg-Gln-Lys-Asn-Val-OH, also known as H-Arg-Phe-Ala-Arg-Lys-Gly-Ser-Leu-Arg-Gln-Lys-Asn-Val-OH, is a useful research compound. Its molecular formula is C67H118N26O17 and its molecular weight is 1559.8 g/mol. The purity is usually 95%.

N-(3-chloro-4-methoxyphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

In Stock

• CAS RN:
• 1019095-05-6

• Formula:
• C16H20ClN3O5S2

• InChI:
• InChI=1S/C16H20ClN3O5S2/c1-10-16(11(2)20(18-10)13-6-7-26(21,22)9-13)27(23,24)19-12-4-5-15(25-3)14(17)8-12/h4-5,8,13,19H,6-7,9H2,1-3H3

• InChIKey:
• RDNASYLZZACGTF-UHFFFAOYSA-N

• N-(3-chloro-4-methoxyphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H20ClN3O5S2 and its molecular weight is 433.92. The purity is usually 95%.

4-Amino-5-(2-deoxy-b-D-ribofuranosyl)-1-methyl-2(1H)-pyrimidinone

In Stock

• CAS RN:
• 1166395-05-6

• Formula:
• C10H15N3O4

• InChI:
• InChI=1S/C10H15N3O4/c1-13-3-5(9(11)12-10(13)16)7-2-6(15)8(4-14)17-7/h3,6-8,14-15H,2,4H2,1H3,(H2,11,12,16)/t6-,7+,8+/m0/s1

• InChIKey:
• WNCYEDLAIAASSK-XLPZGREQSA-N

• 4-Amino-5-(2-deoxy-b-D-ribofuranosyl)-1-methyl-2(1H)-pyrimidinone is a useful research compound. Its molecular formula is C10H15N3O4 and its molecular weight is 241.24 g/mol. The purity is usually 95%.

4-(3,3-Difluoropyrrolidin-1-ylmethyl)-phenylamine

In Stock

• CAS RN:
• 1093095-05-6

• Formula:
• C11H14F2N2

• InChI:
• InChI=1S/C11H14F2N2/c12-11(13)5-6-15(8-11)7-9-1-3-10(14)4-2-9/h1-4H,5-8,14H2

• InChIKey:
• HHQSULGYGNSELZ-UHFFFAOYSA-N

• 4-(3,3-Difluoropyrrolidin-1-ylmethyl)-phenylamine is a useful research compound. Its molecular formula is C11H14F2N2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.

N-(1-phenylcyclohexyl)-2-ethoxyethanamine

• CAS RN:
• 1072895-05-6

• Formula:
• C16H25NO

• InChI:
• InChI=1S/C16H25NO/c1-2-18-14-13-17-16(11-7-4-8-12-16)15-9-5-3-6-10-15/h3,5-6,9-10,17H,2,4,7-8,11-14H2,1H3

• InChIKey:
• PRQVCBDFWYTXDD-UHFFFAOYSA-N

• N-(1-phenylcyclohexyl)-2-ethoxyethanamine, also known as N-(1-phenylcyclohexyl)-2-ethoxyethanamine, is a useful research compound. Its molecular formula is C16H25NO and its molecular weight is 247.38. The purity is usually 95%.

6-ethoxy-N-(2-(2-methylthiazol-4-yl)phenyl)pyridazine-3-carboxamide

In Stock

• CAS RN:
• 1797095-05-6

• Formula:
• C17H16N4O2S

• InChI:
• InChI=1S/C17H16N4O2S/c1-3-23-16-9-8-14(20-21-16)17(22)19-13-7-5-4-6-12(13)15-10-24-11(2)18-15/h4-10H,3H2,1-2H3,(H,19,22)

• InChIKey:
• VZWOZGLYLUDFTF-UHFFFAOYSA-N

• 6-ethoxy-N-(2-(2-methylthiazol-4-yl)phenyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2S and its molecular weight is 340.4. The purity is usually 95%.

4-bromo-3,5-dimethyl-1-propyl-1H-pyrazole

In Stock

• CAS RN:
• 1205195-05-6

• Formula:
• C8H13BrN2

• InChI:
• InChI=1S/C8H13BrN2/c1-4-5-11-7(3)8(9)6(2)10-11/h4-5H2,1-3H3

• InChIKey:
• DFWDLCVJEAGMET-UHFFFAOYSA-N

• 4-bromo-3,5-dimethyl-1-propyl-1H-pyrazole is a useful research compound. Its molecular formula is C8H13BrN2 and its molecular weight is 217.11 g/mol. The purity is usually 95%.

4-Fluoro-1-methyl-2-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404195-05-6

• Formula:
• C8H6Cl3FO

• InChI:
• InChI=1S/C8H6Cl3FO/c1-5-2-3-6(12)4-7(5)13-8(9,10)11/h2-4H,1H3

• InChIKey:
• YUOVAQADPXPSNF-UHFFFAOYSA-N

• 4-Fluoro-1-methyl-2-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C8H6Cl3FO and its molecular weight is 243.5 g/mol. The purity is usually 95%.

tert-butyl N-[4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)phenyl]carbamate

In Stock

• CAS RN:
• 1797295-05-6

• Formula:
• C13H15N3O3S

• InChI:
• InChI=1S/C13H15N3O3S/c1-13(2,3)19-11(17)14-9-6-4-8(5-7-9)10-15-16-12(20)18-10/h4-7H,1-3H3,(H,14,17)(H,16,20)

• InChIKey:
• DYHOFKDCXWEPEC-UHFFFAOYSA-N

• Tert-butyl N-[4-(5-sulfanyl-1,3,4-oxadiazol-2-yl)phenyl]carbamate is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34. The purity is usually 95%.

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)picolinamide

In Stock

• CAS RN:
• 1797895-05-6

• Formula:
• C13H14N4O2

• InChI:
• InChI=1S/C13H14N4O2/c18-13(12-3-1-2-5-14-12)16-10-7-15-17(8-10)11-4-6-19-9-11/h1-3,5,7-8,11H,4,6,9H2,(H,16,18)

• InChIKey:
• ARVXOXXLPPYEEY-UHFFFAOYSA-N

• N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)picolinamide is a useful research compound. Its molecular formula is C13H14N4O2 and its molecular weight is 258.281. The purity is usually 95%.

4-[(Pyrido[3,4-d]pyrimidin-4-ylamino)methyl]-2,3-dihydrochromen-4-ol

Usually In Stock

• CAS RN:
• 2379995-05-6

• Formula:
• C17H16N4O2

• InChI:
• InChI=1S/C17H16N4O2/c22-17(6-8-23-15-4-2-1-3-13(15)17)10-19-16-12-5-7-18-9-14(12)20-11-21-16/h1-5,7,9,11,22H,6,8,10H2,(H,19,20,21)

• InChIKey:
• KVAJQUIFDTVZII-UHFFFAOYSA-N

• 4-[(Pyrido[3,4-d]pyrimidin-4-ylamino)methyl]-2,3-dihydrochromen-4-ol is a useful research compound. Its molecular formula is C17H16N4O2 and its molecular weight is 308.341. The purity is usually 95%.